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Compound of Interest

Compound Name: Azido-PEG5-acid

Cat. No.: B605864 Get Quote

An In-depth Technical Guide to Azido-PEG5-acid
This guide provides a comprehensive overview of the chemical properties of Azido-PEG5-
acid, a bifunctional linker widely utilized in bioconjugation, drug delivery, and proteomics. This

document is intended for researchers, scientists, and professionals in the field of drug

development and biomedical research.

Core Properties of Azido-PEG5-acid
Azido-PEG5-acid is a hydrophilic polyethylene glycol (PEG) derivative containing a terminal

azide group and a carboxylic acid group. The five ethylene glycol units impart excellent water

solubility, which is advantageous for biological applications. The azide and carboxylic acid

moieties serve as versatile handles for covalent modification of biomolecules.
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Property Value References

Molecular Formula C13H25N3O7 [1][2][3][4]

Molecular Weight 335.36 g/mol [1]

CAS Number 1425973-16-5

Purity >96%

Solubility Water

Storage -20°C

Appearance Colorless to light yellow liquid

Chemical Reactivity and Applications
The terminal functional groups of Azido-PEG5-acid enable a variety of conjugation strategies:

Azide Group: The azide (N₃) functionality is a key component for "click chemistry." It readily

participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted

azide-alkyne cycloaddition (SPAAC) with molecules containing alkyne, BCN, or DBCO

moieties. This forms a stable triazole linkage.

Carboxylic Acid Group: The carboxylic acid (-COOH) can be activated to form a stable amide

bond with primary amine groups on proteins, peptides, or other biomolecules. This reaction

is typically facilitated by coupling agents such as EDC or HATU.

This dual functionality makes Azido-PEG5-acid a valuable tool for creating antibody-drug

conjugates (ADCs) and PROTACs (Proteolysis Targeting Chimeras).

Chemical Structure of Azido-PEG5-acid
The structure consists of a five-unit polyethylene glycol chain flanked by an azide group on one

end and a propanoic acid group on the other.

N₃ CH₂ CH₂ O CH₂ CH₂ O CH₂ CH₂ O CH₂ CH₂ O CH₂ CH₂ O CH₂ CH₂ COOH
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Click to download full resolution via product page

Caption: Chemical structure of Azido-PEG5-acid.

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

workflow for bioconjugation using Azido-PEG5-acid is outlined below.

Workflow for Amine Conjugation via Carboxylic Acid

Dissolve Azido-PEG5-acid
in appropriate solvent (e.g., DMF, DMSO)

Activate carboxylic acid with
EDC and NHS/sulfo-NHS

Mix activated linker with biomolecule
and incubate (e.g., RT for 2h)

Prepare biomolecule with primary amines
in a suitable buffer (pH 7-8.5)

Purify the conjugate via
size-exclusion chromatography or dialysis

Characterize the final conjugate
(e.g., MALDI-TOF, SDS-PAGE)

Click to download full resolution via product page

Caption: General workflow for amine conjugation.

Workflow for Click Chemistry Conjugation via Azide
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Dissolve Azido-PEG5-acid conjugate
in aqueous buffer

Mix components and incubate
(e.g., RT for 1-4h)

Prepare alkyne-modified molecule Prepare copper(I) catalyst
(e.g., CuSO₄ with a reducing agent)

Purify the triazole-linked conjugate

Characterize the final product

Click to download full resolution via product page

Caption: General workflow for CuAAC click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. precisepeg.com [precisepeg.com]

2. Azido-PEG5-acid, 1425973-16-5 | BroadPharm [broadpharm.com]

3. tebubio.com [tebubio.com]

4. Azido-PEG5-acid CAS#: 1425973-16-5 [amp.chemicalbook.com]

To cite this document: BenchChem. [Azido-PEG5-acid structure and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605864#azido-peg5-acid-structure-and-molecular-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b605864?utm_src=pdf-body-img
https://www.benchchem.com/product/b605864?utm_src=pdf-custom-synthesis
https://precisepeg.com/products/azido-peg5-acid
https://broadpharm.com/product/bp-21608
https://www.tebubio.com/en_fr_eur/azido-peg5-acid-284bp-21608-500-mg.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB63062362_EN.htm
https://www.benchchem.com/product/b605864#azido-peg5-acid-structure-and-molecular-weight
https://www.benchchem.com/product/b605864#azido-peg5-acid-structure-and-molecular-weight
https://www.benchchem.com/product/b605864#azido-peg5-acid-structure-and-molecular-weight
https://www.benchchem.com/product/b605864#azido-peg5-acid-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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